Cas no 1956376-82-1 (1-(2-bromophenyl)-2,2-difluoroethan-1-one)

• Product Name: 1-(2-bromophenyl)-2,2-difluoroethan-1-one
• CAS No: 1956376-82-1
• MF: C₈H₅BrF₂O
• MW: 235.025508642197
• MDL: MFCD29058951
• CID: 4937262
• PubChem ID: 118990162
• Update Time: 2025-10-28

1-(2-bromophenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromophenyl)-2,2-difluoroethanone
• 1-(2-bromophenyl)-2,2-difluoroethan-1-one

• MDL： MFCD29058951
• Inchi： 1S/C8H5BrF2O/c9-6-4-2-1-3-5(6)7(12)8(10)11/h1-4,8H
• InChI Key： LPYRPBFFLWHOPO-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-bromophenyl)-2,2-difluoroethan-1-one

1-(2-Bromophenyl)-2,2-difluoroethan-1-one (CAS No. 1956376-82-1): A Versatile Fluorinated Building Block in Modern Organic Synthesis

In the rapidly evolving field of fluorinated organic compounds, 1-(2-bromophenyl)-2,2-difluoroethan-1-one (CAS No. 1956376-82-1) has emerged as a valuable synthetic intermediate with unique chemical properties. This difluorinated ketone derivative combines the electron-withdrawing effects of fluorine atoms with the versatile reactivity of an aromatic bromine substituent, making it particularly useful in pharmaceutical research, material science, and agrochemical development.

The molecular structure of 1-(2-bromophenyl)-2,2-difluoroethan-1-one features a 2-bromophenyl group attached to a difluoroacetyl moiety, creating a perfect balance between stability and reactivity. This structural arrangement allows the compound to participate in various cross-coupling reactions, a topic that has gained significant attention in recent organic chemistry literature. Researchers particularly value its potential in Suzuki-Miyaura couplings and Buchwald-Hartwig aminations, which are frequently searched terms in chemical databases.

Recent studies highlight the growing importance of fluorinated building blocks like 1-(2-bromophenyl)-2,2-difluoroethan-1-one in drug discovery programs. The pharmaceutical industry's increasing focus on metabolic stability enhancement and bioavailability improvement has made fluorine incorporation a hot topic, with many researchers searching for "fluorine in drug design" and "fluorinated pharmacokinetics." The difluoroethanone moiety in this compound offers unique opportunities for modifying drug-like molecules while maintaining favorable ADME properties.

From a synthetic chemistry perspective, 1-(2-bromophenyl)-2,2-difluoroethan-1-one serves as an excellent precursor for various heterocyclic compounds. Its reactivity pattern enables the construction of fluorinated benzofurans, indoles, and quinolines - structural motifs that dominate current medicinal chemistry publications. The presence of both aryl bromide and activated carbonyl functionalities allows for sequential functionalization, addressing the growing demand for "step-economical synthesis" in modern organic chemistry.

In material science applications, this compound has shown promise in the development of fluorinated liquid crystals and organic electronic materials. The combination of aromaticity, halogen substituents, and fluorine atoms creates unique electronic properties that researchers are exploring for applications in OLED technology and molecular electronics. These application areas consistently rank high in search queries related to advanced materials development.

The synthesis of 1-(2-bromophenyl)-2,2-difluoroethan-1-one typically involves Friedel-Crafts acylation of bromobenzene derivatives followed by selective fluorination procedures. Recent process optimization efforts have focused on developing more sustainable routes, reflecting the chemical industry's shift toward "green chemistry principles" and "atom-economical transformations." These environmentally conscious approaches have become increasingly important to researchers and industrial chemists alike.

Analytical characterization of 1-(2-bromophenyl)-2,2-difluoroethan-1-one reveals distinctive spectral features that facilitate its identification in complex reaction mixtures. The 19F NMR spectrum shows characteristic signals around -100 ppm, while the carbonyl stretching vibration in IR spectroscopy appears at approximately 1700 cm-1. These analytical markers are frequently discussed in forums and search queries related to "fluorinated compound characterization."

Safety considerations for handling 1-(2-bromophenyl)-2,2-difluoroethan-1-one follow standard laboratory protocols for aryl bromides and fluorinated compounds. While not classified as highly hazardous, proper personal protective equipment and adequate ventilation are recommended, topics that consistently appear in safety-related searches by laboratory personnel. The compound's stability under normal conditions makes it suitable for various synthetic applications without requiring specialized handling procedures.

The commercial availability of 1-(2-bromophenyl)-2,2-difluoroethan-1-one has increased significantly in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer this compound with purity levels exceeding 97%, meeting the stringent requirements of modern synthetic applications. Current market trends show particular interest from companies specializing in custom synthesis and contract research organizations, sectors that have shown consistent growth in the chemical industry.

Future research directions for 1-(2-bromophenyl)-2,2-difluoroethan-1-one may explore its potential in catalyzed asymmetric synthesis and photochemical transformations, two areas receiving considerable attention in contemporary literature. The compound's unique electronic properties make it an interesting candidate for developing new visible-light photocatalysis methodologies, a field that has generated numerous search queries related to "sustainable chemical synthesis."

In conclusion, 1-(2-bromophenyl)-2,2-difluoroethan-1-one (CAS No. 1956376-82-1) represents a versatile and valuable building block in modern synthetic chemistry. Its combination of fluorine atoms, aromatic bromide, and reactive carbonyl group positions it as a key intermediate for numerous applications across pharmaceutical, materials, and agrochemical research. As the demand for fluorinated compounds continues to grow, this particular derivative is likely to maintain its importance in chemical research and development.